N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide

• IUPAC Name: (Z)-N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H11ClN2O2/c17-13-5-7-14(8-6-13)19-16(21)12(10-18)9-11-3-1-2-4-15(11)20/h1-9,20H,(H,19,21)/b12-9-
• InChI Key: OEZVPRVLOZGBCC-XFXZXTDPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)Cl)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)Cl)O
• Molecular Formula: C16H11ClN2O2
• Molecular Weight: 298.72 g/mol

Description

N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide, also known as ANAM, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. ANAM belongs to the class of acrylamide derivatives and is structurally similar to the neurotransmitter acetylcholine.

Mechanism of Action

N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide exerts its therapeutic effects by modulating the cholinergic system in the brain. It acts as a cholinesterase inhibitor, which increases the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in cognitive function and memory. N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide also has antioxidant properties and has been shown to protect against oxidative stress, which is a key factor in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to protect against neuronal damage and reduce inflammation in the brain. N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide has been shown to have a good safety profile and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide is its ability to cross the blood-brain barrier, which is essential for its therapeutic effects in the brain. N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide is also stable and can be easily synthesized in the laboratory. However, one of the limitations of N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide. One area of interest is the development of N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide analogs with improved solubility and bioavailability. Another area of interest is the investigation of N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide's potential therapeutic effects in other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. Additionally, the development of N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide-based diagnostic tools for the early detection of Alzheimer's disease is an area of active research.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide involves the reaction of 4-chlorobenzaldehyde with 2-hydroxybenzaldehyde in the presence of sodium hydroxide, followed by the addition of acrylonitrile and ammonium chloride. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide has been studied extensively for its potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. N-(4-chlorophenyl)-2-cyano-3-(2-hydroxyphenyl)acrylamide has been shown to possess cholinergic activity, which is important for cognitive function and memory. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, thereby increasing the levels of acetylcholine in the brain.